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Compound of Interest

Compound Name: Tetrahexylammonium iodide

Cat. No.: B1219573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides an in-depth overview of the solubility of tetrahexylammonium
iodide in methanol. Tetrahexylammonium iodide is a quaternary ammonium salt with

significant applications in various scientific fields, including as an electrolyte in electrochemical

studies and a phase-transfer catalyst. A thorough understanding of its solubility and behavior in

common organic solvents like methanol is crucial for its effective application in research and

development.

This document compiles available qualitative and comparative solubility data, outlines a

detailed experimental protocol for the quantitative determination of its solubility, and presents a

visual workflow for this procedure. Due to the limited availability of precise quantitative solubility

data for tetrahexylammonium iodide in methanol in publicly accessible literature, this guide

also includes data for related tetraalkylammonium iodide compounds to provide a comparative

context.

Physicochemical Properties of
Tetrahexylammonium Iodide
Tetrahexylammonium iodide is a white to beige crystalline powder. Key physicochemical

properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₂₄H₅₂IN [1]

Molecular Weight 481.58 g/mol

Melting Point 99-101 °C [2]

Appearance
White to beige crystalline

powder
[2]

CAS Number 2138-24-1

Solubility of Tetrahexylammonium Iodide in
Methanol
Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data for tetrahexylammonium
iodide in methanol (e.g., in g/100 mL or mol/L at specified temperatures) is not readily

available. However, qualitative descriptions indicate that it exhibits "almost transparency in

Methanol," suggesting a notable degree of solubility[2].

Comparative Solubility of Tetraalkylammonium Iodides
in Alcohols
To provide a framework for understanding the solubility of tetrahexylammonium iodide, the

following table summarizes the reported solubility of other tetraalkylammonium iodides in

methanol and ethanol. Generally, for this class of compounds, solubility in polar organic

solvents like methanol is observed.

Compound Solvent Solubility Reference

Tetramethylammoniu

m iodide
Ethanol Sparingly soluble [3]

Tetraethylammonium

iodide
Water Soluble [4]
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It is important to note that the solubility of tetraalkylammonium salts is influenced by the length

of the alkyl chains.

Experimental Protocol for Quantitative Solubility
Determination
The following is a detailed methodology for the experimental determination of the solubility of

tetrahexylammonium iodide in methanol, adapted from standard "shake-flask" methods.

Materials and Equipment
Tetrahexylammonium iodide (≥99.0% purity)

Anhydrous methanol (HPLC grade)

Analytical balance (± 0.0001 g)

Thermostatically controlled shaker or water bath

Calibrated thermometer

Volumetric flasks and pipettes

Syringe filters (0.22 µm, PTFE or other methanol-resistant membrane)

Scintillation vials or other suitable sealable containers

UV-Vis spectrophotometer or other suitable analytical instrument for quantification

Experimental Procedure
Preparation of Saturated Solutions:

Add an excess amount of tetrahexylammonium iodide to a series of scintillation vials.

The excess solid is crucial to ensure that equilibrium with the saturated solution is

achieved.

Accurately pipette a known volume of methanol into each vial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1219573?utm_src=pdf-body
https://www.benchchem.com/product/b1219573?utm_src=pdf-body
https://www.benchchem.com/product/b1219573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the samples for a sufficient period to reach equilibrium. A period of 24 to 48 hours

is typically recommended. Preliminary studies may be required to determine the optimal

equilibration time.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 4

hours to allow the excess solid to settle.

Carefully draw a sample from the clear supernatant using a pre-warmed (to the

experimental temperature) syringe.

Immediately filter the sample through a 0.22 µm syringe filter into a pre-weighed

volumetric flask. This step is critical to remove any undissolved microcrystals.

Quantification:

Accurately weigh the volumetric flask containing the filtered saturated solution to

determine the mass of the solution.

Dilute the saturated solution with a known volume of methanol to a concentration suitable

for the chosen analytical method (e.g., UV-Vis spectrophotometry).

Prepare a series of standard solutions of tetrahexylammonium iodide in methanol of

known concentrations.

Measure the absorbance of the standard solutions and the diluted sample solution at the

wavelength of maximum absorbance (λmax) for the tetrahexylammonium iodide.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.
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Determine the concentration of the diluted sample from the calibration curve.

Calculation of Solubility:

Calculate the concentration of the original saturated solution, accounting for the dilution

factor.

Express the solubility in desired units, such as grams per 100 mL of solvent ( g/100 mL) or

moles per liter of solvent (mol/L).

Experimental Workflow and Logical Diagrams
The following diagrams illustrate the key workflows and relationships described in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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